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Compound Focus: Sinapoyl malate

CAS No.: 92344-58-6

Cat. No.: S3466703

The core challenge is that sinapoyl malate has limited solubility in pure aqueous solutions. The table below

summarizes the problem, its implications for experiments, and the recommended solution.

Problem Impact on Experiments Recommended Solution

Low solubility  Difficulties in preparing stock solutions for bioactivity Dissolve SM in a mixture of

in water [1] assays, UV-filter testing, or agricultural application MeOH and Water (80/20;
studies [1]. vivo) [1].

Rationale for  This solvent system effectively dissolves SM and is
Solution compatible with common analytical techniques like
LC-MS, preventing precipitation during analysis [1].

Experimental Protocols

Here are detailed methodologies for handling sinapoyl malate, based on published procedures.

Protocol 1: Preparing a Stock Solution of Sinapoyl Malate

This protocol is adapted from methods used to prepare SM samples for irradiation and LC-MS analysis [1].
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e Materials: Sinapoyl malate, Methanol (LC-MS grade), Water (LC-MS grade).
e Procedure:
o Weigh the desired amount of sinapoyl malate.
o Prepare a solvent mixture of 80% methanol and 20% water (v/v%).
o Add the solvent to the SM and vortex or sonicate until fully dissolved.
o The solution is now ready for use in experiments or for further dilution. For the irradiated
sample discussed in the literature, a 10 mM concentration was prepared in this solvent system

[1].

Protocol 2: LC-MS Analysis of Sinapoyl Malate

This method can be used to analyze SM and its degradation products [1].

¢ Equipment: LC system coupled to a mass spectrometer (e.g., Bruker Elute HPLC with an AmaZon
ion trap MS or a SolariX FT-ICR MS for high-resolution mass determination) [1].

e LC Conditions:
o Column: Waters Acquity UPLC HSS T3 reversed-phase C18 (2.1 x 150 mm, 1.8 pm patrticles).
o Mobile Phase: Solvent A (0.1% formic acid in water), Solvent B (0.1% formic acid in methanol).
o Gradient: Linear gradient from 5% B to 95% B over 15 minutes.
o Flow Rate: 0.4 mL/min.
o Column Temperature: 40 °C.
o Injection Volume: 2 pL [1].

Experimental Workflow & Chemical Pathways

The following diagrams illustrate the relationship between SM's properties, solubility, and analysis, and its
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biosynthesis pathway in plants.
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SM Workflow: From Problem to Analysis
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SM Biosynthesis & Role in Plants

Frequently Asked Questions (FAQS)

Q1: Why is sinapoyl malate's solubility important for its function? SM is a natural UV filter in plants,

accumulating in the leaf epidermis [1] [2]. Its spatial distribution is key to its protective role. In agricultural
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applications, sufficient solubility is necessary to formulate effective photomolecular heater sprays that can

coat plant surfaces [1].

Q2: Are there more soluble alternatives to sinapoyl malate? Yes, research into analogues is active. One
strategy is to create derivatives with free carboxylic acid groups, which have been shown to improve water
solubility and facilitate incorporation into formulations like cosmetics [3]. Other studies have synthesized
and investigated ester derivatives (e.g., sinapoyl L-dimethyl malate) and found that their core

photoprotective mechanism remains effective [4].

Q3: What are the main degradation products of SM under solar irradiation? Upon solar irradiation, SM

undergoes several transformations. The primary degradation pathways include:

e trans-to-cis isomerization
o Ester cleavage
o Esterification reactions [1]

Preliminary studies suggest no significant human or environmental toxicity concerns for these major

degradation products, but full regulatory assessment is needed [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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